Journal Name:Journal of Food Biochemistry
Journal ISSN:0145-8884
IF:3.654
Journal Website:http://onlinelibrary.wiley.com/journal/10.1111/%28ISSN%291745-4514
Year of Origin:1977
Publisher:Wiley-Blackwell
Number of Articles Per Year:223
Publishing Cycle:Bimonthly
OA or Not:Not
Improving Calcium Status of Women: Results of a Study of Bio-Availability of Calcium From Slaked Lime Fortified Rice
Journal of Food Biochemistry ( IF 3.654 ) Pub Date: 2022-09-28 , DOI: 10.1177/03795721221117624
Background:Fortification of rice with slaked lime is an acceptable and inexpensive way to combat calcium (Ca) deficiency. However, bioavailability of calcium after intake of slaked lime fortified r...
Detail
Industry Self-Regulation of Food Fortification Compliance: Piloting the Micronutrient Fortification Index in Nigeria
Journal of Food Biochemistry ( IF 3.654 ) Pub Date: 2022-11-09 , DOI: 10.1177/03795721221132610
Background:Sustaining large-scale and good-quality food fortification requires strategies that incentivize food processors to invest in and consistently meet national food fortification standards w...
Detail
Effectiveness of Fortified Mid-Day Meal in Reducing Anemia Among School Children in Dhenkanal, Odisha: A Quasi-Experimental Study
Journal of Food Biochemistry ( IF 3.654 ) Pub Date: 2023-05-10 , DOI: 10.1177/03795721231172253
Background:Iron-deficiency anemia among school-aged children is widespread in India. The efficacy of micronutrient and iron fortified school-served meals in reducing iron deficiency anemia has been...
Detail
Impacts of COVID-19 Pandemic on Household Food Security and Access to Social Protection Programs in the Philippines: Findings From a Telephone Rapid Nutrition Assessment Survey
Journal of Food Biochemistry ( IF 3.654 ) Pub Date: 2022-02-24 , DOI: 10.1177/03795721221078363
This study assessed the status and factors that affected the food security of Filipino households and their access to social protection programs and coping mechanisms during the coronavirus disease 2019 (COVID-19) pandemic in the Philippines. A rapid nutrition assessment survey through telephone interview was conducted on November 3 to December 3, 2020, among households covered in the 2019 Expanded National Nutrition Survey (ENNS) to compare the status of household food security before and during the pandemic. A total of 9 provinces and highly urbanized areas were selected as study sites based on risk to COVID-19 infection categorized as low, medium, and high. A total of 5717 households with contact numbers participated in the study. Results showed that almost two-thirds (62.1%) of the households experienced moderate to severe food insecurity when strict community quarantines started. The increase in the proportion of moderate to severe food insecurity was higher in the low- and medium-risk areas of COVID-19 infection than in high-risk areas (P < .05). The poorest households were 1.7 times more likely to become moderate to severely food insecure compared to middle-income households. No money to buy food (22.1%) was the top concern of food-insecure households. Purchasing food on credit, borrowing food from family, and loans from relatives and friends are the top coping strategies of food-insecure households. The results imply the need to extend assistance equitably to households and areas with fewer resources and minimal or no benefactors.
Detail
The Ecuadorian School Food Environment: Association With Healthy and Unhealthy Food and Beverage Consumption and BMI
Journal of Food Biochemistry ( IF 3.654 ) Pub Date: 2022-08-21 , DOI: 10.1177/03795721221116447
Background:Schools can play an important role in promoting healthy child diet and body weight. However, this issue is understudied in Latin American and other populations undergoing nutrition and e...
Detail
The mediational role of individual and organizational factors in the work engagement and occupational stress relationship
Journal of Food Biochemistry ( IF 3.654 ) Pub Date: 2023-05-02 , DOI: 10.1177/03063070231172600
This study investigated the mediating role of individual and organizational factors on the relationship between work engagement and occupational stress among males and females, junior, mid-level an...
Detail
Thermal desorption-based method for quantifying semi-volatile organic compounds in house dust: Method development and evaluation
Journal of Food Biochemistry ( IF 3.654 ) Pub Date: 2023-05-02 , DOI: 10.1177/1420326x231171645
As an important storage medium of semi-volatile organic compounds (SVOC) in indoor environments, house dust has been extensively used to assess the pollution level of indoor SVOC. SVOC in house dus...
Detail
Spatiotemporal Variations and Determinants of Under-Five Stunting in Ethiopia
Journal of Food Biochemistry ( IF 3.654 ) Pub Date: 2023-02-23 , DOI: 10.1177/03795721231158503
Background:Stunting has been a major concern in sub-Saharan Africa. However, little evidence exists on the spatiotemporal variations in under-five stunting within a national context.Objective:This ...
Detail
Training to Build Nutrition Capacity in the Nigerian Agricultural Sector: Initial Assessment and Future Directions
Journal of Food Biochemistry ( IF 3.654 ) Pub Date: 2022-09-20 , DOI: 10.1177/03795721221123870
Background:In response to calls to increase nutrition-sensitive agriculture (NSA), the Federal Ministry of Agriculture and Rural Development developed the Nigeria Agricultural Sector Food Security ...
Detail
Understanding Discrepancies in Nutritional Outcomes Among Under-Fives in Laos: A Mixed-Methods Study Using the Positive Deviance Approach
Journal of Food Biochemistry ( IF 3.654 ) Pub Date: 2022-05-03 , DOI: 10.1177/03795721221096187
Background:Stunting is one of the main contributing factors in the under-five mortality rate worldwide. In Laos, the prevalence of stunting remains high, particularly in mountainous rural areas. To...
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
生物4区 BIOCHEMISTRY & MOLECULAR BIOLOGY 生化与分子生物学4区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
11.90 40 Science Citation Index Science Citation Index Expanded Not
Submission Guidelines
Journal Submission Website
http://mc.manuscriptcentral.com/jfbc